Cas no 68800-02-2 ((2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide)

(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide is a chiral organic compound featuring a stereogenic center at the C2 position, imparting specific biochemical interactions. The molecule contains a primary amine and a methylsulfanyl group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural features enable selective reactivity in peptide coupling and derivatization reactions. The methylsulfanyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive applications. As a high-purity synthetic building block, it is valuable for research in drug discovery, particularly for designing enzyme inhibitors or receptor modulators. Proper handling under inert conditions is recommended due to the reactive amine functionality.
(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide structure
68800-02-2 structure
Product name:(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide
CAS No:68800-02-2
MF:C6H14N2OS
MW:162.253159999847
MDL:MFCD14696985
CID:3400075
PubChem ID:13491009

(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide Chemical and Physical Properties

Names and Identifiers

    • BUTANAMIDE, 2-AMINO-N-METHYL-4-(METHYLTHIO)-, (2S)-
    • (2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide
    • l-methionine n -methylamide
    • 68800-02-2
    • (S)-methionine mono-methylamide
    • EN300-213949
    • IRZOJKYRJZTMOW-YFKPBYRVSA-N
    • SCHEMBL7288155
    • MDL: MFCD14696985
    • Inchi: InChI=1S/C6H14N2OS/c1-8-6(9)5(7)3-4-10-2/h5H,3-4,7H2,1-2H3,(H,8,9)/t5-/m0/s1
    • InChI Key: IRZOJKYRJZTMOW-YFKPBYRVSA-N

Computed Properties

  • Exact Mass: 162.08268425Da
  • Monoisotopic Mass: 162.08268425Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 80.4Ų

(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-213949-0.1g
(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide
68800-02-2
0.1g
$691.0 2023-09-16
Enamine
EN300-213949-1.0g
(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide
68800-02-2
1g
$0.0 2023-06-08
Enamine
EN300-213949-10.0g
(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide
68800-02-2
10.0g
$3376.0 2023-02-22
Enamine
EN300-213949-2.5g
(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide
68800-02-2
2.5g
$1539.0 2023-09-16
Enamine
EN300-213949-5.0g
(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide
68800-02-2
5.0g
$2277.0 2023-02-22
Enamine
EN300-213949-0.05g
(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide
68800-02-2
0.05g
$660.0 2023-09-16
Enamine
EN300-213949-0.25g
(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide
68800-02-2
0.25g
$723.0 2023-09-16
Enamine
EN300-213949-1g
(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide
68800-02-2
1g
$785.0 2023-09-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2039214-1g
(S)-2-Amino-N-methyl-4-(methylthio)butanamide
68800-02-2
1g
¥3913.00 2024-05-03
Enamine
EN300-213949-0.5g
(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide
68800-02-2
0.5g
$754.0 2023-09-16

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